Cas no 1361489-19-1 (2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid
• CAS No: 1361489-19-1
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 4920034
• Update Time: 2025-10-28

2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO3/c13-8-2-1-5(10(14)11(8)15)7-4-16-9(17)3-6(7)12(18)19/h1-4H,(H,16,17)(H,18,19)
• InChI Key： YADNACWCJCACAG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CNC(C=C1C(=O)O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 475
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid

Research Brief on 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid (CAS: 1361489-19-1): Recent Advances and Applications

2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid (CAS: 1361489-19-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and isonicotinic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid. The study demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a critical regulator of inflammatory responses. Through in vitro and in vivo experiments, the researchers observed a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid. The researchers synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that the parent compound exhibited potent activity against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The study proposed that the trichlorophenyl group enhances membrane permeability, thereby improving the compound's efficacy against resistant strains.

In the context of cancer research, a 2022 study in European Journal of Pharmacology reported that 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid induces apoptosis in human leukemia cells by activating the intrinsic mitochondrial pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax and downregulate anti-apoptotic proteins like Bcl-2. These findings suggest its potential as a chemotherapeutic agent, particularly for hematological malignancies.

The synthetic optimization of 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, achieving a high yield of 85% with minimal byproducts. The improved synthetic protocol is expected to facilitate further preclinical and clinical studies of this compound.

In conclusion, 2-Hydroxy-5-(2,3,4-trichlorophenyl)isonicotinic acid (CAS: 1361489-19-1) represents a versatile scaffold with broad therapeutic potential. Recent studies have shed light on its anti-inflammatory, antimicrobial, and anticancer properties, as well as its optimized synthesis. Future research should focus on clinical translation and the development of derivatives with enhanced efficacy and reduced side effects.